![molecular formula C15H13ClF3NO2 B2924249 5-[2-chloro-5-(trifluoromethyl)phenyl]-N-isopropyl-2-furamide CAS No. 831243-20-0](/img/structure/B2924249.png)
5-[2-chloro-5-(trifluoromethyl)phenyl]-N-isopropyl-2-furamide
Overview
Description
Scientific Research Applications
Organic Synthesis
This compound can serve as a building block in organic synthesis. Its structure allows for the introduction of a furan ring into more complex molecules, which can be particularly useful in synthesizing pharmaceuticals that require a furan moiety for biological activity .
Medicinal Chemistry
In medicinal chemistry, the trifluoromethyl group and the furan ring present in this compound can be exploited to create new drugs. The electron-withdrawing nature of the trifluoromethyl group can influence the molecule’s reactivity and binding affinity to biological targets .
Material Science
The unique chemical structure of this compound suggests potential use in material science, particularly in the development of organic semiconductors . Furan derivatives are known for their electrical properties and could be used in the creation of conductive polymers .
Proteomics Research
This compound may be utilized in proteomics research as a tagging agent . Its ability to react with certain amino acid residues can help in the identification and quantification of proteins in complex biological samples .
Agricultural Chemistry
In the field of agricultural chemistry, this compound could be investigated for its potential as a precursor to more complex molecules that act as growth agents or pesticides. The furamide moiety might interact with biological systems in plants, affecting growth or defense mechanisms .
Catalysis
Due to the presence of reactive functional groups, this compound could be used in catalysis research. It might act as a ligand for metal catalysts, influencing the course of catalytic reactions important in industrial processes .
Mechanism of Action
Mode of Action
It is known that the trifluoromethyl group in the compound can have high reactivity with thiols , which could potentially influence its interaction with its targets.
Biochemical Pathways
The compound’s interaction with thiols suggests that it may affect pathways involving thiol-containing molecules, but further studies are required to confirm this and to understand the downstream effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, presence of other molecules, and cellular environment can impact the compound’s activity . .
properties
IUPAC Name |
5-[2-chloro-5-(trifluoromethyl)phenyl]-N-propan-2-ylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClF3NO2/c1-8(2)20-14(21)13-6-5-12(22-13)10-7-9(15(17,18)19)3-4-11(10)16/h3-8H,1-2H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLUYYRWGGZNJJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(O1)C2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-chloro-5-(trifluoromethyl)phenyl]-N-isopropyl-2-furamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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